Cas no 2172023-45-7 (1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine)

1-Cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine is a heterocyclic compound featuring a pyrazolopyridine core with a cyclopropyl substituent and an amine functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of kinase inhibitors and other biologically active molecules. The cyclopropyl moiety enhances metabolic stability, while the pyrazolo[3,4-c]pyridine scaffold offers versatility in medicinal chemistry applications. This compound exhibits potential for modulating enzymatic activity and receptor interactions, making it useful in drug discovery. Its well-defined synthetic route and high purity further support its utility in precision chemical synthesis and structure-activity relationship studies.
1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine structure
2172023-45-7 structure
Product Name:1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine
CAS No:2172023-45-7
MF:C9H10N4
MW:174.20250082016
CID:6461474
PubChem ID:165747980
Update Time:2025-06-07

1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine
    • EN300-1647849
    • 2172023-45-7
    • 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine
    • Inchi: 1S/C9H10N4/c10-8-4-11-5-9-7(8)3-12-13(9)6-1-2-6/h3-6H,1-2,10H2
    • InChI Key: GOFSRXWGRVMKEB-UHFFFAOYSA-N
    • SMILES: N1(C2C=NC=C(C=2C=N1)N)C1CC1

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.7Ų

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Additional information on 1-cyclopropyl-1H-pyrazolo3,4-cpyridin-4-amine

Introduction to 1-Cyclopropyl-1H-Pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7)

1-Cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine is characterized by a pyrazolo[3,4-c]pyridine core with a cyclopropyl substituent at the 1-position. The cyclopropyl group is a small, rigid, and electron-withdrawing moiety that can significantly influence the compound's physicochemical properties and biological activity. This structural feature makes it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine has also shown promise in antiviral research. A study conducted by a team of virologists at the University of California demonstrated that this compound possesses broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, making it a potential lead compound for the development of new antiviral drugs.

The anticancer potential of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine has also been explored in recent years. A preclinical study published in Cancer Research in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induces apoptosis and cell cycle arrest by modulating key signaling pathways such as p53 and PI3K/Akt. These findings suggest that 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine could be a valuable candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine have also been studied to assess its suitability for drug development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, the compound has shown low toxicity in animal models, further supporting its potential for clinical translation.

In conclusion, 1-cyclopropyl-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172023-45-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.

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